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Comparative Efficacy Data for Phenothiazines

The table below summarizes the key findings from the available research. The data for Propiomazine is from
a single, older study on antibacterial effects, while the data for other comparisons comes from more recent

clinical trials on sedation and antipsychotic efficacy.

Comparator Study Focus / . Source |
Drug Name Key Efficacy Results

Drug Outcome Context
Propiomazine Other Antibacterial MIC: 0.5-1.6 pg/mL Older in vitro

Phenothiazines activity on S. (Tranquilizers, incl. study; clinical

(e.g., aureus [1] Propiomazine, were sedation

Promethazine) more active than relevance

antihistaminic unknown.

phenothiazines) [1]

Chlorpromazine Olanzapine Antipsychotic Clinical Response: Cochrane
efficacy for Favored olanzapine Review of
schizophrenia (RR 2.34, 95% CI 1.37- RCTs (mostly
[2] 3.99). EPS: from China).

Significantly more with
Chlorpromazine [2].
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Comparator Study Focus / . Source /
Drug Name Key Efficacy Results
Drug Outcome Context
Chlorpromazine Risperidone Antipsychotic Clinical Response: Cochrane
efficacy for No significant Review of
schizophrenia difference (RR 0.84, RCTs.
[2] 95% CI 0.53-1.34) [2].
Haloperidol, Each other Sedation for No significant Single RCT in
Promethazine, acute difference in speed a psychiatric
Chlorpromazine, aggression [3] (mean ~17-21 min) or emergency
Trifluoperazine duration of sedation setting.

between the four drugs

[3].

Experimental Protocol for Agitation/Sedation Studies

For the clinical study comparing sedative effects [3], the methodology was as follows:

e Objective: To compare the velocity and durability of sedation induced by haloperidol, promethazine,
chlorpromazine, and trifluoperazine in aggressive patients.

e Design: Arandomized, open-label clinical trial.

e Participants: 76 aggressive patients in a psychiatric emergency department.

¢ Intervention: Patients were randomly assigned to receive an intramuscular (IM) injection of one of
the following:

Haloperidol 5 mg

o

(e]

Promethazine 50 mg
Chlorpromazine 50 mg
Trifluoperazine 1 mg
e Assessment & Measures:

[¢]

[e]

o Patients were assessed at 30-minute intervals for aggressive symptoms.

o Velocity of Sedation: The time from injection to the discontinuation of physical and verbal
aggression was recorded.

o Durability of Sedation: The total length of time the sedative effect lasted was recorded.

o If a patient did not respond to the first injection within 30 minutes or showed aggression
relapse, a second identical dose was administered.

¢ Key Findings: The mean time to sedation after the first injection was 17.38 + 8.23 minutes, with no
statistically significant difference between the four drugs [3].
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Mechanism of Action and Signaling Pathways

Phenothiazine tranquilizers like Propiomazine exert their primary sedative and antipsychotic effects through

antagonism of dopamine and other neurotransmitter receptors in the brain. The following diagram illustrates

the core receptor interactions and downstream effects.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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